Barium strontium dititanate(2-)

• IUPAC Name: strontium;barium(2+);oxygen(2-);titanium(4+)
• InChI: InChI=1S/Ba.4O.Sr.Ti/q+2;4*-2;+2;+4
• InChI Key: CZXRMHUWVGPWRM-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[Ti+4].[Sr+2].[Ba+2]
• Molecular Formula: BaO4SrTi
• DSSTOX Substance ID: DTXSID30924780
• Molecular Weight: 336.81 g/mol
• CAS RN: 12430-73-8

Description

Barium strontium titanate, also known as BST, is a mixed oxide compound with the general formula Ba1-xSrxTiO3, where x can vary between 0 and 1. This compound is widely recognized for its remarkable dielectric, ferroelectric, and piezoelectric properties. BST is a solid solution of BaTiO3 (BT) and SrTiO3 (ST), which has found many applications in different fields, such as ultra-large-scale dynamic random access memory, non-volatile ferroelectric memory, tunable microwave devices, pyroelectric detector, tunable bulk acoustic resonator, and optical waveguide devices.

Synthesis Analysis

BST ferroelectric thin film was fabricated on Ti substrates by micro-arc oxidation (MAO) in an aqueous solution consisting of 0.6 mol/L Ba(OH)2·8H2O and 0.4 mol/L Sr(OH)2·8H2O. The BST film is mainly deposited through an electrophoretic process. Other methods to prepare BST films include magnetron sputtering, sol–gel, pulsed laser deposition, and metal–organic chemical vapor deposition.

Molecular Structure Analysis

The BST film is mainly composed of BaxSr(1−x)TiO3 phase. The Ba, Sr, Ti, and O elements are generally uniformly distributed across the film, and the local fluctuation of elements distribution may be caused by MAO holes in the membrane. The ferroelectric behavior arises from the displacement of Ti4+ cations relative to the center of the surrounding oxygen octahedra.

Chemical Reactions Analysis

The BST film is mainly composed of BaxSr(1−x)TiO3 phase. The Ba, Sr, Ti, and O elements are generally uniformly distributed across the film, and the local fluctuation of elements distribution may be caused by MAO holes in the membrane. The BST film is mainly deposited through an electrophoretic process.

Physical And Chemical Properties Analysis

BST exhibits a high dielectric constant, which is a measure of a material’s ability to store electrical energy. The dielectric constant of the BST thin film is about 283 measured at 1 kHz, and the film has ferroelectric property at room temperature because of the misfit strain in the film.

Safety And Hazards

BST is harmful if swallowed or inhaled. It is an irritant to eyes, skin, mucous membranes, and the respiratory system. It is recommended to avoid breathing dust, fume, gas, mist, vapors, spray, and to avoid contacting with skin and eye. Use of personal protective equipment and ensuring adequate ventilation is advised.

Future Directions

BST is a promising material due to its dielectric properties, adjusting the mole ratio of Ba/Sr to meet a wide variety of applications in electronics. Ongoing research on BST thin films, heterostructures, and novel functionalities is expected to further expand the potential applications and impact of this remarkable material.

Synthesis routes and methods

Procedure details

Equal molar amounts of barium acetate (1.57 g) and strontium acetate (3.51 g) were combined with acetic acid (5.6 ml) and the mixture heated at 85° C. for 1 hour to dissolve the salts. Titanium isopropoxide (3.51 g) was then added to the mixture. The resulting mixture had the desired a Ba:Sr:Ti molar ratio of 1:1:2. Deionized water (18 megohm) was added to achieve a water:titanium isopropoxide molar ratio of 1000:1 and form a barium strontium titanate sol.